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Compound Name:
Deoxyfuconojirimycin

hydrochloride

Cat. No.: B1139675 Get Quote

Technical Support Center: Deoxyfuconojirimycin
Hydrochloride (DFJ-HCl)
This guide provides researchers, scientists, and drug development professionals with essential

information for handling Deoxyfuconojirimycin hydrochloride (DFJ-HCl) to prevent its

degradation and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is Deoxyfuconojirimycin hydrochloride and what is its primary mechanism of

action? Deoxyfuconojirimycin hydrochloride is a potent and specific competitive inhibitor of

human liver α-L-fucosidase[1][2][3][4]. This enzyme plays a key role in the catabolism of

fucose-containing glycoproteins and glycolipids. By inhibiting α-L-fucosidase, DFJ-HCl prevents

the removal of fucose residues, making it a valuable tool for studying the role of fucosylation in

various biological processes.

Q2: How should I properly store the solid (powder) form of DFJ-HCl? The solid form of DFJ-HCl

should be stored in a cool, dry, and well-ventilated area[5]. Keep the container tightly sealed

and protected from light[1]. For long-term storage, -20°C is recommended, often under a

nitrogen atmosphere[1][2]. Always observe the manufacturer's specific storage

recommendations[5].
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Q3: What are the recommended solvents for preparing DFJ-HCl stock solutions? DFJ-HCl has

high solubility in water. It is soluble at ≥ 100 mg/mL in H₂O[1][2]. For specific experimental

needs, other solvents can be used, but solubility may be lower. Always use high-purity, sterile

solvents for stock solution preparation.

Q4: How should I prepare a stock solution to ensure its stability? To minimize degradation, it is

recommended to prepare stock solutions fresh for each experiment. If you must store them,

prepare aliquots of single-use volumes to avoid repeated freeze-thaw cycles, which can

inactivate the product[1][6]. For sterile applications, such as cell culture, the stock solution

should be sterilized by filtering it through a 0.22 μm filter[1].

Q5: What are the optimal storage conditions for DFJ-HCl stock solutions? For optimal stability,

stock solutions should be stored frozen.

Long-term storage (up to 6 months): Store aliquots at -80°C[1][6].

Short-term storage (up to 1 month): Store aliquots at -20°C[1][6].

It is crucial to protect solutions from light during storage[1][6]. Storing aqueous solutions at 4°C

for more than a day is generally not recommended[7].

Q6: What common experimental factors can lead to the degradation of DFJ-HCl? Several

factors can contribute to the degradation of DFJ-HCl:

Improper Storage: Storing the solid or solutions at room temperature, exposure to moisture,

and light can cause degradation[1][5][6].

Repeated Freeze-Thaw Cycles: This is a primary cause of inactivation for stock solutions[1]

[6].

Chemical Incompatibility: Avoid contact with strong oxidizing agents, as they are

incompatible[5][8].

pH Instability: Although specific pH stability data is limited in the search results, compounds

like this are often sensitive to highly acidic or alkaline conditions. It is best to maintain

solutions at a neutral pH unless the experimental protocol requires otherwise.
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Q7: My DFJ-HCl is not dissolving properly in water. What should I do? While DFJ-HCl is highly

soluble in water, difficulties can occasionally arise. If you encounter issues, gentle warming of

the solution or brief sonication can aid in complete dissolution[7].

Q8: Are there any known chemical incompatibilities for DFJ-HCl? Yes, DFJ-HCl should not be

stored or mixed with strong oxidizing agents[5][8]. Hazardous polymerization is not expected to

occur[5][8].

Data Summary Tables
Table 1: Solubility of Deoxyfuconojirimycin Hydrochloride

Solvent Reported Solubility

Water (H₂O) ≥ 100 mg/mL[1][2]

Table 2: Recommended Storage Conditions

Form Temperature Duration
Key
Considerations

Solid (Powder) -20°C Long-term

Keep dry, tightly

sealed, protected from

light[1][2][5].

Stock Solution -80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles;

protect from light[1][6].

Stock Solution -20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles;

protect from light[1][6].

Experimental Protocols
Protocol: Preparation of a Sterile 100 mM Aqueous Stock Solution
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Calculate Mass: Determine the mass of DFJ-HCl powder needed. For 1 mL of a 100 mM

solution (Molecular Weight: 183.63 g/mol ):

Mass (mg) = 100 mmol/L * 0.001 L * 183.63 g/mol * 1000 mg/g = 18.36 mg

Weigh Compound: Aseptically weigh the calculated amount of DFJ-HCl powder in a sterile

microcentrifuge tube.

Dissolve: Add the appropriate volume of sterile, nuclease-free water (e.g., 1 mL for the

calculation above). Vortex thoroughly until the powder is completely dissolved. If needed,

sonicate briefly.

Sterilize: Using a sterile syringe, draw the solution and pass it through a 0.22 µm syringe

filter into a new sterile, light-protecting tube[1].

Aliquot: Dispense the sterile stock solution into single-use, sterile microcentrifuge tubes. This

is critical to prevent contamination and degradation from repeated freeze-thaw cycles[1][6].

Store: Clearly label the aliquots with the compound name, concentration, date, and your

initials. Store immediately at -20°C for short-term use or -80°C for long-term storage[1].
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Compound Handling
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Caption: Recommended workflow for handling DFJ-HCl to maintain stability.
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Mechanism of Action
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Caption: Inhibition of the α-L-fucosidase pathway by DFJ-HCl.
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Unexpected or Inconsistent
Experimental Results?
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Caption: Troubleshooting guide for experiments involving DFJ-HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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